Cas no 614759-21-6 (Pentanoic acid, 2-methyl-4-oxo-, (2R)- (9CI))

• Product Name: Pentanoic acid, 2-methyl-4-oxo-, (2R)- (9CI)
• CAS No: 614759-21-6
• MF: C₆H₁₀O₃
• MW: 130.141802310944
• CID: 954566
• PubChem ID: 45085341
• Update Time: 2025-04-19

Pentanoic acid, 2-methyl-4-oxo-, (2R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 2-methyl-4-oxo-, (2R)- (9CI)
• (2R)-2-Methyl-4-oxopentanoic acid
• SCHEMBL10175142
• DTXSID90665804
• 614759-21-6

• Inchi： 1S/C6H10O3/c1-4(6(8)9)3-5(2)7/h4H,3H2,1-2H3,(H,8,9)/t4-/m1/s1
• InChI Key： UZTJTTKEYGHTNM-SCSAIBSYSA-N
• SMILES： OC([C@H](C)CC(C)=O)=O

Computed Properties

• Exact Mass: 130.063
• Monoisotopic Mass: 130.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4A^2
• XLogP3: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Gamma-keto acids and derivatives